Cas no 850623-48-2 (POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE)

• Product Name: POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE
• CAS No: 850623-48-2
• MF: C₇H₇BF₃KS
• MW: 230.099992036819
• MDL: MFCD04115747
• CID: 716978
• PubChem ID: 23716866
• Update Time: 2025-10-30

POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE
• Potassium(3-Methylthiophenyl)Trifluorborate
• Potassium trifluoro(3-(methylthio)phenyl)borate
• Potassium 3-methylthiophenyltrifluoroborate
• potassium trifluoro[3-(methylsulfanyl)phenyl]borate(1-)
• potassium,trifluoro-(3-methylsulfanylphenyl)boranuide

• MDL： MFCD04115747
• Inchi： 1S/C7H7BF3S.K/c1-12-7-4-2-3-6(5-7)8(9,10)11;/h2-5H,1H3;/q-1;+1
• InChI Key： KYUGCBOZKRZMHW-UHFFFAOYSA-N
• SMILES： [K+].S(C)C1=CC=CC([B-](F)(F)F)=C1

Computed Properties

• Exact Mass: 229.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 70-78
• PSA: 25.30000
• LogP: 2.46290

POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE

POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE: A Comprehensive Overview

POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE, also known by its CAS No. 850623-48-2, is a compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a trifluoroborate salt, where the potassium cation is paired with the trifluoroborate anion, which is substituted with a methylthiophenyl group at the 3-position. The structure of this compound is characterized by the presence of a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and a methyl group attached to it. The trifluoroborate group introduces unique electronic properties to the molecule, making it highly versatile for various applications.

The synthesis of POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE typically involves the reaction of potassium trifluoroborate with an appropriate methylthiophenyl-containing compound. Recent advancements in synthetic methodologies have enabled the preparation of this compound with high purity and efficiency. Researchers have explored various reaction conditions, including solvent effects and temperature control, to optimize the yield and stability of the product. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction time while maintaining product quality.

One of the most notable applications of POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE is in the field of organic electronics. The compound has been extensively studied as a dopant in organic semiconductors, particularly in polymer-based devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The methylthiophenyl group imparts excellent solubility and compatibility with organic polymers, while the trifluoroborate group facilitates efficient charge transport. Recent studies have demonstrated that incorporating this compound into conjugated polymer systems can significantly enhance device performance, including higher carrier mobility and improved stability under operational conditions.

In addition to its electronic applications, POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE has also found utility in catalysis. The compound acts as a Lewis acid catalyst in various organic transformations, such as Friedel-Crafts alkylation and acylation reactions. Its ability to coordinate with electrophilic species makes it an effective catalyst for promoting carbon-carbon bond formation. Recent research has focused on optimizing the catalytic activity of this compound by modifying its substituents or incorporating it into mesoporous materials for enhanced surface accessibility.

The toxicological profile of POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE has also been investigated to ensure its safe handling and application. Studies indicate that the compound exhibits low acute toxicity when administered via various routes, including oral and dermal exposure. However, long-term exposure or chronic toxicity studies are still under investigation to fully understand its safety profile. Regulatory agencies have recommended standard precautions for handling this compound, including the use of personal protective equipment and proper ventilation systems.

Looking ahead, POTASSIUM (3-METHYLTHIOPHENYL)TRIFLUOROBORATE holds promising potential for further exploration in emerging areas such as bioelectronics and energy storage devices. Its unique combination of electronic properties and chemical functionality makes it a valuable tool for researchers aiming to develop next-generation materials. Continued research into its synthesis, characterization, and applications will undoubtedly unlock new opportunities for this versatile compound.